Cas no 1805475-16-4 (3-(Difluoromethyl)-2-fluoro-4-nitropyridine-5-methanol)

• Product Name: 3-(Difluoromethyl)-2-fluoro-4-nitropyridine-5-methanol
• CAS No: 1805475-16-4
• MF: C₇H₅F₃N₂O₃
• MW: 222.121412038803
• CID: 4884853
• Update Time: 2025-06-08

3-(Difluoromethyl)-2-fluoro-4-nitropyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-fluoro-4-nitropyridine-5-methanol

• Inchi： 1S/C7H5F3N2O3/c8-6(9)4-5(12(14)15)3(2-13)1-11-7(4)10/h1,6,13H,2H2
• InChI Key： GNZGGWWAHIOMOT-UHFFFAOYSA-N
• SMILES： FC(C1C(=NC=C(CO)C=1[N+](=O)[O-])F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• XLogP3: 0.8
• Topological Polar Surface Area: 78.9

Additional information on 3-(Difluoromethyl)-2-fluoro-4-nitropyridine-5-methanol

Comprehensive Overview of 3-(Difluoromethyl)-2-fluoro-4-nitropyridine-5-methanol (CAS No. 1805475-16-4)

3-(Difluoromethyl)-2-fluoro-4-nitropyridine-5-methanol (CAS No. 1805475-16-4) is a highly specialized chemical compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique difluoromethyl and nitropyridine functional groups, exhibits remarkable properties that make it a valuable intermediate in synthetic chemistry. Its molecular structure, which includes a fluoro substitution and a methanol group, contributes to its versatility in various applications.

The growing interest in 3-(Difluoromethyl)-2-fluoro-4-nitropyridine-5-methanol can be attributed to its potential role in the development of novel pharmaceutical agents and agrochemicals. Researchers are particularly intrigued by its ability to act as a building block for heterocyclic compounds, which are essential in drug discovery. The compound's nitropyridine moiety is known to enhance bioactivity, making it a focal point in the search for new antimicrobial and anti-inflammatory agents. Additionally, its difluoromethyl group is often associated with improved metabolic stability, a critical factor in drug design.

In the context of agrochemical innovation, 3-(Difluoromethyl)-2-fluoro-4-nitropyridine-5-methanol has shown promise as a precursor for crop protection products. The compound's fluoro and nitro substituents are known to contribute to the efficacy of pesticides and herbicides, addressing the increasing demand for sustainable agricultural solutions. With the global push toward green chemistry and environmentally friendly practices, this compound aligns well with the industry's goals of reducing environmental impact while maintaining high performance.

From a synthetic chemistry perspective, the preparation of 3-(Difluoromethyl)-2-fluoro-4-nitropyridine-5-methanol involves sophisticated organic synthesis techniques. The incorporation of fluorine atoms into the pyridine ring requires precise control over reaction conditions, highlighting the compound's complexity. Researchers often explore catalytic methods and microwave-assisted synthesis to optimize yields and reduce waste, reflecting the broader trend toward sustainable synthesis in modern chemistry.

The compound's physicochemical properties, such as its solubility, stability, and reactivity, are critical factors in its applications. Studies have shown that 3-(Difluoromethyl)-2-fluoro-4-nitropyridine-5-methanol exhibits favorable thermal stability, making it suitable for high-temperature processes. Its solubility in organic solvents further enhances its utility in various formulation and delivery systems, particularly in the pharmaceutical industry.

As the scientific community continues to explore the potential of 3-(Difluoromethyl)-2-fluoro-4-nitropyridine-5-methanol, questions frequently arise regarding its safety profile, handling protocols, and regulatory status. While the compound is not classified as a hazardous material, proper laboratory practices are essential to ensure safe usage. Researchers are also investigating its biodegradability and ecotoxicological effects to align with regulatory standards and corporate sustainability initiatives.

In conclusion, 3-(Difluoromethyl)-2-fluoro-4-nitropyridine-5-methanol (CAS No. 1805475-16-4) represents a fascinating example of how advanced chemical innovation can address contemporary challenges in healthcare, agriculture, and materials science. Its unique structural features and versatile applications make it a subject of ongoing research and development, with the potential to contribute significantly to scientific progress and industrial advancements.